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Compound of Interest

Compound Name: 2,2'-Oxybisbutan-1-ol

Cat. No.: B15178004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,2'-Oxybisbutan-1-ol, also known by its IUPAC name 4,4'-oxybis(butan-1-ol) and as

dibutylene glycol, is a diol ether with a range of applications in chemical synthesis and potential

in the pharmaceutical sciences. Its structure, featuring two primary alcohol functionalities and a

central ether linkage, imparts a unique balance of hydrophilicity and hydrophobicity. This guide

provides a comprehensive review of the available technical data on 2,2'-Oxybisbutan-1-ol,
including its physicochemical properties, synthesis, and known applications, with a focus on its

antimicrobial activity.

Chemical and Physical Properties
2,2'-Oxybisbutan-1-ol is a colorless to light yellow, hygroscopic liquid at room temperature.[1]

Its chemical structure consists of two butanol moieties linked by an ether bond at the 4 and 4'

positions.

Table 1: Physicochemical Properties of 2,2'-Oxybisbutan-1-ol
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Property Value Source

Molecular Formula C8H18O3 [1][2]

Molecular Weight 162.23 g/mol [1][2]

CAS Number 3403-82-5 [1]

Appearance
Colorless to light yellow, clear

liquid/oil
[1]

Boiling Point 138 °C at 0.6 - 0.8 Torr [1]

Density
0.9999 - 1.01 g/cm³ at 20-26

°C
[1]

Flash Point 120 °C

Solubility
Slightly soluble in Chloroform

and Methanol
[1]

Storage Temperature

Room temperature,

recommended <15°C under

inert gas

Stability Hygroscopic, Air Sensitive [1]

Synthesis
The primary synthetic route to 2,2'-Oxybisbutan-1-ol is through the acid-catalyzed dehydration

of 1,4-butanediol.[2] This reaction is a classical example of ether synthesis from alcohols.

General Experimental Protocol: Acid-Catalyzed
Dehydration of 1,4-Butanediol
While a detailed, peer-reviewed experimental protocol specifically for 2,2'-Oxybisbutan-1-ol is
not readily available in the searched literature, a general procedure can be outlined based on

the established chemistry for the dehydration of alcohols to form ethers.

Reaction Scheme:
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Figure 1: General reaction scheme for the synthesis of 2,2'-Oxybisbutan-1-ol.

Methodology:

Reaction Setup: 1,4-butanediol is charged into a round-bottom flask equipped with a reflux

condenser and a magnetic stirrer.

Catalyst Addition: A suitable acid catalyst, such as sulfuric acid, is cautiously added to the

1,4-butanediol.[2]

Heating: The reaction mixture is heated to reflux. The temperature and reaction time will

depend on the specific catalyst and its concentration.

Workup: After cooling, the reaction mixture is typically neutralized with a base.

Purification: The product is then purified, commonly by distillation under reduced pressure.[2]

Note: This is a generalized protocol. The specific quantities of reagents, reaction temperature,

and time would need to be optimized for a laboratory-scale synthesis.

Applications
2,2'-Oxybisbutan-1-ol serves as a versatile molecule in various scientific and industrial fields.

Chemical Synthesis: It is utilized as a solvent and an intermediate in organic synthesis.[2] Its

two hydroxyl groups can be further functionalized to produce a variety of derivatives.

Polymer Chemistry: It is employed in the production of polymers, resins, and plasticizers.
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Drug Development: Due to its biocompatibility, it is being explored for use in drug delivery

systems.[2] It can also serve as a building block for the synthesis of more complex,

biologically active molecules.

Biological Activity and Mechanism of Action
Antimicrobial Properties
Research has indicated that 2,2'-Oxybisbutan-1-ol possesses antimicrobial properties.[2] One

study demonstrated effective growth inhibition of various bacterial strains at a concentration as

low as 0.5% (v/v).[2] The proposed mechanism of action is the disruption of the microbial cell

membrane, leading to cell lysis and death.[2]

Antimicrobial Workflow
The antimicrobial action of 2,2'-Oxybisbutan-1-ol is believed to be a direct physical interaction

with the bacterial cell membrane rather than a complex signaling pathway. The following

workflow illustrates this proposed mechanism.
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Figure 2: Proposed workflow for the antimicrobial action of 2,2'-Oxybisbutan-1-ol.

Safety and Toxicology
Detailed toxicological data for 2,2'-Oxybisbutan-1-ol is limited in the available literature. For a

structurally related compound, 4-butoxybutan-1-ol, the hazards identified include being a

combustible liquid, harmful if swallowed, causing skin and serious eye irritation, and potentially

causing respiratory irritation.[3] Given the structural similarities, a cautious approach to

handling 2,2'-Oxybisbutan-1-ol is warranted, employing standard personal protective

equipment such as gloves and eye protection.
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Conclusion
2,2'-Oxybisbutan-1-ol is a chemical compound with established utility as a solvent and

synthetic intermediate and emerging potential in biomedical applications, particularly leveraging

its antimicrobial properties. While the fundamental knowledge of its synthesis and general

characteristics is available, there is a clear need for more in-depth research to fully characterize

this molecule. The generation of comprehensive spectral data, detailed and optimized synthetic

protocols, and thorough toxicological and ecotoxicological studies would be invaluable for its

broader application by the scientific and industrial communities. Further investigation into its

antimicrobial mechanism could also lead to the development of new biocides or pharmaceutical

agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15178004?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15178004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

